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Introduction
5(6)-Carboxy-eosin is a versatile fluorescent dye commonly employed for the covalent

labeling of proteins and other biomolecules. As a brominated analog of carboxyfluorescein, it

functions as an effective photosensitizer and singlet oxygen generator.[1] Its succinimidyl ester

derivative is highly reactive towards primary amine groups, such as the ε-amino group of lysine

residues and the N-terminus of polypeptides, forming stable amide bonds. This property makes

it a valuable tool for a variety of applications, including fluorescence microscopy,

immunofluorescence assays, and fluorescence resonance energy transfer (FRET) studies

where eosin can act as an acceptor for donors like fluorescein. This document provides a

detailed protocol for the successful conjugation of 5(6)-Carboxy-eosin to proteins, including

methods for purification and characterization of the resulting conjugate.

Quantitative Data Summary
The following tables summarize key quantitative data for 5(6)-Carboxy-eosin and

recommended parameters for protein labeling experiments.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15556450#bc-rfq
https://www.benchchem.com/product/b15556450/docs?utm_src=pdf-body#application-notes-and-protocols-for-protein-labeling-with-5-6-carboxy-eosin
https://www.abcam.com/en-us/products/biochemicals/56-carboxyeosin-ab274879
https://www.benchchem.com/product/b15556450/docs?utm_src=pdf-body#application-notes-and-protocols-for-protein-labeling-with-5-6-carboxy-eosin
https://www.benchchem.com/product/b15556450/docs?utm_src=pdf-body#application-notes-and-protocols-for-protein-labeling-with-5-6-carboxy-eosin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556450?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Spectroscopic Properties of Eosin

Property Value Reference

Excitation Maximum (λex) ~521 - 525 nm [2][3]

Emission Maximum (λem) ~544 - 546 nm [2][3]

Molar Extinction Coefficient (ε)

at ~525 nm
112,000 cm⁻¹M⁻¹ [4]

Recommended Antibody

Concentration for Labeling
≥ 2 mg/mL

Typical Molar Dye-to-Protein

Ratio
10:1 to 20:1

Optimal Degree of Labeling

(DOL) for Antibodies
2 - 10 [5]

Table 2: Recommended Buffer Compositions

Buffer Composition pH Notes

Labeling Buffer
0.1 M Sodium

Bicarbonate
8.3-8.5

Amine-free. Prepare

fresh.

Purification Buffer

(Size-Exclusion)

Phosphate-Buffered

Saline (PBS)
7.2-7.4

Quenching Solution
1.5 M Hydroxylamine

or 1 M Tris-HCl

8.5 (Hydroxylamine),

7.4 (Tris)

Optional step to

terminate the reaction.

Experimental Protocols
This section outlines the detailed methodology for labeling proteins with 5(6)-Carboxy-eosin
succinimidyl ester.

Preparation of Reagents
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Protein Solution:

Dissolve the protein to be labeled in 0.1 M sodium bicarbonate buffer (pH 8.3-8.5) to a

final concentration of at least 2 mg/mL.

Ensure the protein solution is free of any amine-containing buffers (e.g., Tris) or stabilizers

(e.g., sodium azide), as these will compete with the labeling reaction. If necessary, dialyze

the protein against the labeling buffer before use.

Dye Stock Solution:

Allow the vial of 5(6)-Carboxy-eosin, succinimidyl ester, to equilibrate to room

temperature before opening to prevent moisture condensation.

Prepare a 10 mg/mL stock solution of the dye in anhydrous dimethylformamide (DMF) or

dimethyl sulfoxide (DMSO).

Vortex briefly to ensure the dye is fully dissolved. This stock solution should be prepared

fresh for each labeling reaction as the succinimidyl ester is moisture-sensitive and will

hydrolyze over time.

Protein Labeling Reaction
While gently stirring or vortexing the protein solution, slowly add the calculated volume of the

5(6)-Carboxy-eosin stock solution. A typical starting point is a 15:1 molar ratio of dye to

protein. This ratio may need to be optimized for each specific protein to achieve the desired

degree of labeling.

Incubate the reaction mixture for 1 hour at room temperature, protected from light.

Continuous, gentle stirring is recommended throughout the incubation.

(Optional) Quenching the Reaction
To terminate the labeling reaction, you can add a quenching solution. This step is optional but

can be useful to prevent further labeling or non-specific reactions.

Add freshly prepared 1.5 M hydroxylamine (pH 8.5) or 1 M Tris-HCl (pH 7.4) to the reaction

mixture.
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Incubate for 1 hour at room temperature with continuous stirring.

Purification of the Labeled Protein
It is crucial to remove any unconjugated dye from the labeled protein to avoid high background

fluorescence in subsequent applications. Size-exclusion chromatography is a common and

effective method for this purification.

Equilibrate a size-exclusion chromatography column (e.g., Sephadex G-25) with phosphate-

buffered saline (PBS) at pH 7.2-7.4.

Apply the reaction mixture to the top of the column.

Elute the protein-dye conjugate with PBS. The labeled protein will typically be in the first

colored fraction to elute from the column, as it is larger than the free dye.

Collect the fractions and monitor the absorbance at 280 nm (for protein) and ~525 nm (for

eosin) to identify the fractions containing the purified conjugate.

Characterization of the Labeled Protein
To ensure the quality and reproducibility of your experiments, it is important to determine the

degree of labeling (DOL).

Measure the absorbance of the purified protein-dye conjugate at 280 nm (A₂₈₀) and at the

absorbance maximum of eosin (~525 nm, A_max). Dilute the sample in PBS if the

absorbance is too high.

Calculate the concentration of the protein using the following formula:

Protein Concentration (M) = [A₂₈₀ - (A_max × CF)] / ε_protein

A₂₈₀: Absorbance of the conjugate at 280 nm.

A_max: Absorbance of the conjugate at the dye's maximum absorbance wavelength.

CF (Correction Factor): The ratio of the dye's absorbance at 280 nm to its absorbance at

its λ_max (A₂₈₀_dye / A_max_dye). This factor corrects for the dye's contribution to the
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absorbance at 280 nm.[6] If not provided by the manufacturer, it should be determined

empirically.

ε_protein: The molar extinction coefficient of the protein at 280 nm (in M⁻¹cm⁻¹). For a

typical IgG, this is approximately 210,000 M⁻¹cm⁻¹.[7]

Calculate the Degree of Labeling (DOL) using the following formula:[8]

DOL = A_max / (ε_dye × Protein Concentration (M))

ε_dye: The molar extinction coefficient of 5(6)-Carboxy-eosin at its absorbance maximum

(~112,000 M⁻¹cm⁻¹).

An optimal DOL for antibodies is typically between 2 and 10 to avoid issues like protein

precipitation or fluorescence quenching.[5]

Visualizations
The following diagrams illustrate the key processes involved in protein labeling with 5(6)-
Carboxy-eosin.
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Caption: Experimental workflow for protein labeling.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15556450/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-protein-labeling-with-5-6-carboxy-eosin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556450?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Signaling Pathway

Receptor

Eosin-Labeled
Protein of Interest

Binding & Activation

Kinase A

Phosphorylation

Kinase B

Signal Transduction

Transcription
Factor

Nucleus

Translocation

Cellular Response

Gene Expression

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15556450/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-protein-labeling-with-5-6-carboxy-eosin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556450?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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